Cas no 1478100-12-7 (5-[(Azetidin-3-yloxy)methyl]-4-chloro-1,3-dimethyl-1h-pyrazole)

• Product Name: 5-[(Azetidin-3-yloxy)methyl]-4-chloro-1,3-dimethyl-1h-pyrazole
• CAS No: 1478100-12-7
• MF: C₉H₁₄ClN₃O
• MW: 215.679960727692
• CID: 5736736
• PubChem ID: 65863449
• Update Time: 2025-06-19

5-[(Azetidin-3-yloxy)methyl]-4-chloro-1,3-dimethyl-1h-pyrazole Chemical and Physical Properties

Names and Identifiers

• EN300-1146005
• 1478100-12-7
• 5-[(azetidin-3-yloxy)methyl]-4-chloro-1,3-dimethyl-1H-pyrazole
• AKOS015204863
• 1H-Pyrazole, 5-[(3-azetidinyloxy)methyl]-4-chloro-1,3-dimethyl-
• 5-[(Azetidin-3-yloxy)methyl]-4-chloro-1,3-dimethyl-1h-pyrazole

• Inchi： 1S/C9H14ClN3O/c1-6-9(10)8(13(2)12-6)5-14-7-3-11-4-7/h7,11H,3-5H2,1-2H3
• InChI Key： NUSSWWJINNIOSP-UHFFFAOYSA-N
• SMILES： ClC1C(C)=NN(C)C=1COC1CNC1

Computed Properties

• Exact Mass: 215.0825398g/mol
• Monoisotopic Mass: 215.0825398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 39.1Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 324.1±42.0 °C(Predicted)
• pka: 9.53±0.40(Predicted)

Additional information on 5-[(Azetidin-3-yloxy)methyl]-4-chloro-1,3-dimethyl-1h-pyrazole

Introduction to 5-[(Azetidin-3-yloxy)methyl]-4-chloro-1,3-dimethyl-1H-pyrazole (CAS No. 1478100-12-7)

5-[(Azetidin-3-yloxy)methyl]-4-chloro-1,3-dimethyl-1H-pyrazole, identified by its CAS number 1478100-12-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, which is well-documented for its broad spectrum of biological activities and utility in drug development. The structural features of this molecule, particularly the presence of a chloro-substituted pyrazole core and an azetidinyl ether side chain, make it a promising candidate for further exploration in synthetic chemistry and pharmacological applications.

The< strong>pyrazole scaffold is a heterocyclic aromatic compound that serves as a key pharmacophore in numerous therapeutic agents. Its five-membered ring structure, incorporating two nitrogen atoms, imparts unique electronic and steric properties that can be modulated through various substituents. In the case of 5-[(Azetidin-3-yloxy)methyl]-4-chloro-1,3-dimethyl-1H-pyrazole, the chloro group at the 4-position and the dimethyl substitution at the 1,3 positions enhance its potential as a bioactive molecule. These modifications can influence both the metabolic stability and binding affinity of the compound to biological targets.

The< strong>azetidinyl ether moiety appended to the pyrazole ring via an oxygenated methylene group introduces an additional layer of complexity to the molecule. Azetidine derivatives are known for their role in various biological processes, including enzyme inhibition and receptor interaction. The incorporation of this moiety into the pyrazole framework may confer novel pharmacological properties, making it a valuable scaffold for designing next-generation pharmaceuticals. Recent studies have highlighted the importance of such hybrid structures in overcoming resistance mechanisms and improving drug efficacy.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. The< strong>pyrazole-based derivatives have been extensively studied due to their versatility and efficacy in treating a wide range of diseases, including inflammation, cancer, and infectious disorders. The compound 5-[(Azetidin-3-yloxy)methyl]-4-chloro-1,3-dimethyl-1H-pyrazole represents an innovative approach to leveraging these structural motifs for drug discovery.

The< strong>chloro-substituent on the pyrazole ring is particularly noteworthy, as it can serve multiple purposes in medicinal chemistry. Chlorinated aromatic compounds often exhibit enhanced lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, chlorine atoms can act as hydrogen bond acceptors or participate in π-stacking interactions with biological targets, thereby influencing binding affinity. The presence of two methyl groups at the 1,3 positions further tunes the steric environment of the molecule, potentially allowing for selective interactions with specific proteins or enzymes.

The< strong>azetidinyl ether side chain adds another dimension to the pharmacological potential of this compound. Azetidine derivatives have been reported to interact with various biological targets, including kinases and proteases. The oxygen atom in the ether linkage can form hydrogen bonds with polar residues in protein active sites, enhancing binding interactions. This feature makes 5-[(Azetidin-3-yloxy)methyl]-4-chloro-1,3-dimethyl-1H-pyrazole a promising candidate for developing inhibitors targeting these enzymes.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinity of small molecules to biological targets with high accuracy. These tools have been instrumental in designing novel compounds like 5-[(Azetidin-3-yloxy)methyl]-4-chloro-1,3-dimethyl-1H-pyrazole by optimizing their structural features for improved bioactivity. Virtual screening campaigns have identified several derivatives of this compound that exhibit potent activity against disease-causing targets.

In vitro studies have demonstrated that< strong>pyrazole-based compounds can modulate various signaling pathways involved in disease progression. For instance, some derivatives have shown inhibitory effects on kinases associated with cancer cell proliferation and survival. The structural flexibility of 5-[(Azetidin-3-yloxy)methyl]-4-chloro-1,3-dimethyl-1H-pyrazole allows for further derivatization to fine-tune its pharmacological properties. This adaptability makes it an attractive scaffold for developing drugs with tailored mechanisms of action.

The< strong>azetidinyl ether moiety has also been explored in other contexts beyond drug development. It has been used as a key intermediate in synthesizing complex organic molecules with applications in materials science and agrochemicals. The ability to incorporate this functional group into diverse molecular frameworks underscores its versatility as a building block in synthetic chemistry.

The< strong>chloro-substituent on the pyrazole ring not only enhances lipophilicity but also provides a site for further functionalization through cross-coupling reactions or nucleophilic substitution. This reactivity allows chemists to modify the compound's structure systematically, enabling rapid exploration of its pharmacological space. Such synthetic strategies are crucial for identifying lead compounds that can be optimized into clinical candidates.

Efforts are ongoing to develop novel synthetic routes for 5-[(Azetidin-3-yloxy)methyl]-4-chloro-1H-pyrazole that improve yield and scalability while maintaining high purity standards. Advances in catalytic methods have made it possible to construct complex heterocyclic structures more efficiently than ever before. These innovations are expected to accelerate the discovery process for new pharmaceuticals derived from this class of compounds.

The< strong>pyrazole-based drug candidates are being evaluated across multiple therapeutic areas due to their broad spectrum of biological activity. Preclinical studies have shown promising results for some derivatives in models of inflammation and neurodegeneration. As research progresses, it is anticipated that compounds like 5-(Azetidin[...](truncated)